Cas no 1807076-50-1 (Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate)

• Product Name: Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate
• CAS No: 1807076-50-1
• MF: C₁₀H₈F₂N₂O₃
• MW: 242.178929328918
• CID: 4807161
• Update Time: 2025-10-29

Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H8F2N2O3/c1-16-8-6(10(15)17-2)5(3-13)4-14-7(8)9(11)12/h4,9H,1-2H3
• InChI Key： ROCQDYYEQPAJQF-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(C(=O)OC)C(C#N)=CN=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 1.1
• Topological Polar Surface Area: 72.2

Additional information on Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate

Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate

Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate, with the CAS number 1807076-50-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a pyridine ring substituted with a cyano group, a difluoromethyl group, and a methoxy group. These substituents contribute to its distinctive chemical properties and potential applications in various scientific domains.

Recent studies have highlighted the importance of Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals, agrochemicals, and electronic materials. The compound's ability to undergo various chemical transformations, such as nucleophilic substitutions and cyclizations, makes it a valuable building block in organic synthesis.

The synthesis of Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate involves a multi-step process that typically begins with the preparation of the pyridine ring. This is followed by the introduction of the cyano, difluoromethyl, and methoxy substituents through carefully controlled reactions. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic methods, has significantly improved the efficiency and yield of this process.

In terms of applications, this compound has shown promise in the field of electronics. Its ability to form stable coordination complexes with metal ions has led to its investigation as a potential ligand in the development of metal-organic frameworks (MOFs) and other porous materials. These materials are highly sought after for their applications in gas storage, catalysis, and sensing technologies.

Moreover, Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate has been studied for its potential use in pharmaceuticals. The compound's structural features make it an attractive candidate for drug design, particularly in the development of anticancer agents and antibiotics. Recent research has focused on its ability to inhibit specific enzymes involved in cellular signaling pathways, which could pave the way for new therapeutic strategies.

The compound's properties also make it an interesting candidate for use in agrochemicals. Its ability to interact with plant enzymes and regulate plant growth processes has led to investigations into its potential as a herbicide or plant growth regulator. Preliminary studies have shown promising results, suggesting that this compound could play a significant role in sustainable agriculture.

In conclusion, Methyl 5-cyano-2-(difluoromethyl)-3-methoxypyridine-4-carboxylate is a versatile compound with a wide range of potential applications across multiple scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic and industrial advancements.